Methyl 4-bromo-1-(oxan-2-yl)indazole-3-carboxylate

• IUPAC Name: methyl 4-bromo-1-(oxan-2-yl)indazole-3-carboxylate
• InChI: InChI=1S/C14H15BrN2O3/c1-19-14(18)13-12-9(15)5-4-6-10(12)17(16-13)11-7-2-3-8-20-11/h4-6,11H,2-3,7-8H2,1H3
• InChI Key: QJKBDHHZZQYCKN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C2=C1C(=CC=C2)Br)C3CCCCO3
• Molecular Formula: C14H15BrN2O3
• Molecular Weight: 339.18 g/mol

Description

“Methyl 4-bromo-1-(oxan-2-yl)indazole-3-carboxylate” is a chemical compound with the IUPAC name "methyl 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-3-carboxylate". It has a molecular weight of 339.19.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of an indazole core, which is a heterocyclic aromatic organic compound. The compound also contains a bromine atom, a methyl group, and an oxan-2-yl group.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 339.19. The InChI code for the compound is "1S/C14H15BrN2O3/c1-19-14(18)13-12-9(15)5-4-6-10(12)17(16-13)11-7-2-3-8-20-11/h4-6,11H,2-3,7-8H2,1H3".

Scientific Research Applications

Synthesis and Photophysical Properties

A study by Ferreira et al. (2010) elaborates on the synthesis of several 2,5-disubstituted oxazole-4-carboxylates, demonstrating high yields from the methyl esters of N-acyl-β-halodehydroaminobutyric acid derivatives. This research also explored the photophysical properties of these oxazoles, indicating their potential as fluorescent probes due to reasonable high fluorescence quantum yields and moderate solvent sensitivity (Ferreira, Castanheira, Monteiro, Pereira, & Vilaça, 2010).

Antibacterial Applications

Research on 4-substituted 1,2,3-triazoles by Reck et al. (2005) points to novel oxazolidinone antibacterial agents with reduced activity against monoamine oxidase A, indicating a promising direction for developing safer antibacterial drugs (Reck, Zhou, Girardot, Kern, Eyermann, Hales, Ramsay, & Gravestock, 2005).

Chemical Transformations and Reactivity

Schmidt, Snovydovych, and Gjikaj (2008) investigated the reactivity of N-heterocyclic carbenes of indazole, detailing ring enlargement reactions by α-halo ketones and dehalogenations of vicinal dihalides. This work emphasizes the synthetic versatility of indazole derivatives in organic synthesis (Schmidt, Snovydovych, & Gjikaj, 2008).

Energetic Materials Development

Yu et al. (2017) explored the synthesis and characterization of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives as insensitive energetic materials, highlighting the importance of such compounds in creating safer and more stable energetic materials (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).

Mechanism of Action

Target of Action

Indazole derivatives are known to interact with various biological targets. They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of Action

Indazole derivatives are known to interact with their targets causing changes that lead to their biological effects .

Biochemical Pathways

Indazole derivatives are known to affect various biochemical pathways, leading to a wide range of biological activities .

Result of Action

Indazole derivatives have been reported to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .